2-chloro-N-(1-{1-[3-(1H-pyrazol-1-yl)propyl]-4-piperidinyl}-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 2-chloro-N-[2-[1-(3-pyrazol-1-ylpropyl)piperidin-4-yl]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C21H25ClN6O/c22-19-6-2-1-5-18(19)21(29)25-20-7-11-24-28(20)17-8-15-26(16-9-17)12-4-14-27-13-3-10-23-27/h1-3,5-7,10-11,13,17H,4,8-9,12,14-16H2,(H,25,29)
• InChI Key: WMBFBDAPZPZEBT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=CC=N2)NC(=O)C3=CC=CC=C3Cl)CCCN4C=CC=N4
• Molecular Formula: C21H25ClN6O
• Molecular Weight: 412.9 g/mol

Description

The compound “2-chloro-N-(1-{1-[3-(1H-pyrazol-1-yl)propyl]-4-piperidinyl}-1H-pyrazol-5-yl)benzamide” is a complex organic molecule that contains several functional groups and structural features. It includes a benzamide moiety, a pyrazole ring, a piperidine ring, and a propyl linker. These features suggest that this compound could have interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The pyrazole and piperidine rings are likely to contribute to the rigidity of the molecule, while the propyl linker could provide some flexibility. The presence of the chlorine atom could also influence the molecule’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its exact structure and the conditions under which it is used. The benzamide group could potentially undergo hydrolysis under acidic or basic conditions. The pyrazole ring might be able to participate in electrophilic substitution reactions, and the chlorine atom could potentially be replaced by other groups in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar benzamide group and the nonpolar propyl linker could give the compound both hydrophilic and hydrophobic properties. The exact properties, such as melting point, boiling point, and solubility, would need to be determined experimentally.

Future Directions

Given the structural complexity of this compound, it could be interesting to study its synthesis, properties, and potential biological activities in more detail. Future research could also explore modifications of the molecule to optimize its properties or activity.